![molecular formula C8H10F2O2 B6278230 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid CAS No. 2384666-57-1](/img/no-structure.png)
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid
Overview
Description
1,1-Difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid, also known as DFMS, is a carboxylic acid with a spiro-hexane ring structure. It is a versatile molecule with a wide range of applications in both scientific research and industrial synthesis. DFMS is a relatively new compound, only being discovered in the late 1990s, and has since been studied extensively for its various properties and applications.
Mechanism of Action
The mechanism of action of 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid is not fully understood. It is believed that the compound binds to a variety of targets in the body, including proteins and enzymes, and modulates their activity. It is also believed to interact with DNA and RNA, and may be involved in the regulation of gene expression. In addition, 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties, and may be useful in the treatment of a variety of diseases. In addition, it has been shown to reduce cholesterol levels, to have neuroprotective effects, and to possess anti-microbial activity. It has also been studied for its potential to modulate the immune system and to act as an immunomodulator.
Advantages and Limitations for Lab Experiments
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has several advantages and limitations when used in lab experiments. One of the main advantages is its low cost, which makes it an attractive choice for many researchers. In addition, it is a relatively stable compound, making it suitable for use in a variety of experiments. However, 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid is also a relatively new compound, and its effects on the body are not fully understood. As such, it should be used with caution in experiments involving human subjects.
Future Directions
The potential future directions for 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid are numerous. It could be used to develop new pharmaceuticals and other organic compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It could also be used as a chiral selector in enantioselective separations and as a reagent in the synthesis of other compounds. In addition, 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid could be studied further for its potential use as a fluorescent probe for various biological and chemical processes, and as an immunomodulator. Finally, further research could be done to elucidate its mechanism of action and to explore its potential therapeutic applications.
Synthesis Methods
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid can be synthesized in a variety of ways. The most commonly used method is the reaction between 1,1-difluorocyclopropane-2-carboxylic acid and 5-methyl-2-pyrrolidinone in the presence of a base, such as sodium hydroxide. This reaction produces the desired 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid as well as other byproducts, which can be separated from the desired compound. Other synthesis methods for 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid include the reaction between 1,1-difluorocyclopropane and 5-methyl-2-pyrrolidinone in the presence of a base, and the reaction between 1,1-difluorocyclopropane and 5-methyl-2-pyrrolidinone in the presence of a Lewis acid.
Scientific Research Applications
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has been studied extensively for its various scientific research applications. It has been used as a building block in the synthesis of pharmaceuticals and other organic compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It has also been used as a chiral selector in enantioselective separations and as a reagent in the synthesis of other compounds. In addition, 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid has been studied for its potential use as a fluorescent probe for various biological and chemical processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid involves the introduction of a carboxylic acid group onto a spiro[2.3]hexane ring system, followed by the introduction of two fluorine atoms at the 1,1 positions of the ring system.", "Starting Materials": [ "5-methylspiro[2.3]hexane", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Hydrochloric acid", "Sodium nitrite", "Copper(I) bromide", "Copper(II) sulfate", "Sodium fluoride", "Sulfuric acid", "Sodium chloride", "Sodium carbonate", "Methanol", "Ethanol", "Acetic acid", "Acetic anhydride", "Sodium acetate", "Water" ], "Reaction": [ "5-methylspiro[2.3]hexane is reacted with bromine in the presence of sodium hydroxide to form 5-bromo-5-methylspiro[2.3]hexane.", "5-bromo-5-methylspiro[2.3]hexane is treated with sodium bicarbonate and hydrochloric acid to form 5-chloro-5-methylspiro[2.3]hexane.", "5-chloro-5-methylspiro[2.3]hexane is reacted with sodium nitrite and copper(I) bromide to form 5-nitro-5-methylspiro[2.3]hexane.", "5-nitro-5-methylspiro[2.3]hexane is reduced with copper(II) sulfate and sodium sulfite to form 5-amino-5-methylspiro[2.3]hexane.", "5-amino-5-methylspiro[2.3]hexane is reacted with sulfuric acid to form 5-methylspiro[2.3]hexane-5-carboxylic acid.", "5-methylspiro[2.3]hexane-5-carboxylic acid is treated with sodium fluoride and sulfuric acid to form 1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid." ] } | |
CAS RN |
2384666-57-1 |
Product Name |
1,1-difluoro-5-methylspiro[2.3]hexane-5-carboxylic acid |
Molecular Formula |
C8H10F2O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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